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Compound of Interest

Compound Name: SRI-011381 hydrochloride

Cat. No.: B2787818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SRI-011381 hydrochloride is an orally active agonist of the transforming growth factor-beta

(TGF-β) signaling pathway, which has demonstrated neuroprotective effects and is being

investigated for its therapeutic potential in conditions like Alzheimer's disease.[1][2][3] It

functions by activating the TGF-β pathway, which plays a crucial role in cellular processes such

as proliferation, differentiation, and apoptosis.[4][5] In research settings, SRI-011381 has been

observed to promote the clearance of fibrillar Aβ by macrophages and to protect against

excitotoxicity-induced neurodegeneration.[1][6] Accurate and consistent preparation of stock

solutions is critical for obtaining reliable and reproducible experimental results. These

application notes provide detailed protocols for the preparation, storage, and handling of SRI-
011381 hydrochloride stock solutions for in vitro and in vivo studies.

Chemical Properties
Property Value Reference

CAS Number 2070014-88-7 [2][7]

Molecular Formula C₂₀H₃₂ClN₃O [7]

Molecular Weight 365.94 g/mol [1][2][7]

Appearance White to off-white solid [7]
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Solubility Data
The solubility of SRI-011381 hydrochloride can vary depending on the solvent and the

supplier. It is crucial to use a high-purity, anhydrous solvent, especially with DMSO, as its

hygroscopic nature can significantly impact solubility.[4][7] Sonication may be required to fully

dissolve the compound.[1][7]

Solvent Solubility (Concentration) Notes

DMSO
9 - 50 mg/mL (24.59 - 151.75

mM)

Use newly opened, anhydrous

DMSO.[2][4][7]

Water
25 - 76.92 mg/mL (68.32 -

210.2 mM)
May require sonication.[1][7]

Ethanol 73 mg/mL -

Note: The provided solubility data is sourced from various suppliers and should be considered

as a guideline. It is recommended to perform small-scale solubility tests before preparing larger

batches.

Experimental Protocols
In Vitro Stock Solution Preparation (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of SRI-011381
hydrochloride in DMSO, a common solvent for in vitro cell-based assays.

Materials:

SRI-011381 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Sonicator (optional)

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of SRI-011381 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.66 mg of the compound.

Solubilization: Add the appropriate volume of anhydrous DMSO to the vial containing the

powder. For 3.66 mg, add 1 mL of DMSO.

Dissolution: Vortex the solution vigorously until the powder is completely dissolved. If

necessary, sonicate the vial for a short period to aid dissolution.[1][7] Visually inspect the

solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[4][7]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[4][7] Ensure the vials are tightly sealed to prevent

moisture absorption and solvent evaporation.

In Vivo Formulation Preparation
For in vivo experiments, SRI-011381 hydrochloride can be formulated for various

administration routes, such as intraperitoneal (i.p.) or oral gavage. The following is an example

of a formulation for intraperitoneal injection.

Materials:

SRI-011381 hydrochloride powder

DMSO

PEG300
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Tween 80

Saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Sonicator

Procedure:

Initial Dissolution: Dissolve SRI-011381 hydrochloride in DMSO to create a concentrated

stock.

Vehicle Preparation: In a separate sterile tube, prepare the vehicle by mixing the

components in the desired ratio. A commonly used vehicle is 10% DMSO, 40% PEG300, 5%

Tween 80, and 45% saline.[1]

Formulation: Add the SRI-011381 hydrochloride/DMSO stock to the vehicle and vortex

thoroughly to ensure a homogenous suspension. Sonication may be necessary to achieve a

clear solution.

Final Concentration: Adjust the volume with saline to reach the desired final concentration for

injection. For example, a dosage of 30 mg/kg has been used in mice.[7]

Use: It is recommended to prepare this formulation fresh before each use.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of SRI-011381 and the general

workflow for preparing a stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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